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Compound of Interest

Compound Name:
1,3,5-Triaza-7-

phosphaadamantane

Cat. No.: B1222458 Get Quote

Proper Disposal of 1,3,5-Triaza-7-
phosphaadamantane (PTA)
Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of

1,3,5-Triaza-7-phosphaadamantane (CAS No. 53597-69-6), a compound commonly used as

a ligand in organometallic chemistry. Adherence to these protocols is crucial for maintaining a

safe laboratory environment and ensuring regulatory compliance.

Hazard Assessment
According to the Safety Data Sheet (SDS), 1,3,5-Triaza-7-phosphaadamantane is not

classified as a hazardous substance under the 2012 OSHA Hazard Communication Standard

(29 CFR 1910.1200)[1]. Consequently, it is not regulated for transport by the Department of

Transportation (DOT), Transportation of Dangerous Goods (TDG), International Air Transport

Association (IATA), or the International Maritime Dangerous Goods (IMDG) code[1].

Despite its non-hazardous classification, it is imperative to follow standard laboratory safety

protocols and consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal[1].
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Quantitative Data Summary
Parameter Value Reference

CAS Number 53597-69-6 [1][2][3][4][5]

OSHA Hazard Classification Not Hazardous [1]

DOT, TDG, IATA, IMDG

Regulation
Not Regulated [1]

Experimental Protocols: Disposal Procedures
The following step-by-step procedures are recommended for the proper disposal of 1,3,5-
Triaza-7-phosphaadamantane.

Small Quantities (Laboratory Scale)
For small quantities of 1,3,5-Triaza-7-phosphaadamantane, such as residual amounts from

experiments:

Collection:

Collect waste 1,3,5-Triaza-7-phosphaadamantane and any materials contaminated with

it (e.g., filter paper, gloves) in a designated, clearly labeled waste container.

The container should be compatible with the chemical, sturdy, and have a secure lid to

prevent spills[6].

Labeling:

Label the waste container with "Waste 1,3,5-Triaza-7-phosphaadamantane" and include

the date the waste was first added.

Storage:

Store the waste container in a designated waste accumulation area within the laboratory.

Ensure the storage area is away from incompatible materials.
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Disposal:

Even though it is not classified as hazardous, it is best practice to dispose of it through

your institution's chemical waste program. Do not dispose of it in the regular trash or down

the drain.

Contact your institution's Environmental Health and Safety (EHS) office for specific

guidance on the disposal of non-hazardous chemical waste.

Large Quantities or Bulk Disposal
For larger quantities of unused or expired 1,3,5-Triaza-7-phosphaadamantane:

Consult EHS:

Contact your institution's Environmental Health and Safety (EHS) office before proceeding.

They will provide specific instructions based on local and state regulations.

Packaging:

Ensure the original container is securely sealed. If the original container is compromised,

transfer the material to a new, appropriate container.

Label the container clearly as "Waste 1,3,5-Triaza-7-phosphaadamantane for Disposal."

Arranging for Pickup:

Follow your institution's procedures for chemical waste pickup. This typically involves

submitting a request to the EHS office.

Decontamination of Empty Containers
Empty containers that once held 1,3,5-Triaza-7-phosphaadamantane should be

decontaminated before disposal:

Triple Rinse:
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Rinse the container three times with a suitable solvent in which 1,3,5-Triaza-7-
phosphaadamantane is soluble, such as water or ethanol[7].

Collect the rinsate and manage it as chemical waste.

Disposal of Rinsed Container:

After triple rinsing, the container can typically be disposed of as regular laboratory glass or

plastic waste. Confirm this with your institution's EHS guidelines.

Mandatory Visualization
The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of 1,3,5-Triaza-7-phosphaadamantane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1222458?utm_src=pdf-body
https://www.benchchem.com/product/b1222458?utm_src=pdf-body
https://en.wikipedia.org/wiki/1,3,5-Triaza-7-phosphaadamantane
https://www.benchchem.com/product/b1222458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Have 1,3,5-Triaza-7-phosphaadamantane Waste
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Click to download full resolution via product page

Caption: Disposal workflow for 1,3,5-Triaza-7-phosphaadamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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